4-(5-Ethyl-1H-1,2,3-triazol-1-yl)piperidine

• Molecular Formula: C9H16N4
• Molecular Weight: 180.25 g/mol
• SMILES: CCC1=CN=NN1C2CCNCC2
• InChI: InChI=1S/C9H16N4/c1-2-8-7-11-12-13(8)9-3-5-10-6-4-9/h7,9-10H,2-6H2,1H3
• InChIKey: GGVVDZPORCWRAN-UHFFFAOYSA-N

4-(5-Ethyl-1H-1,2,3-triazol-1-yl)piperidine: Procurement-Relevant Structural and Physicochemical Profile

4-(5-Ethyl-1H-1,2,3-triazol-1-yl)piperidine (CAS 1889974-95-1) is a 1,2,3-triazole-piperidine conjugate with molecular formula C₉H₁₆N₄ and molecular weight 180.25 g/mol [1]. The compound features a piperidine ring N-substituted at the 4-position with a 5-ethyl-1H-1,2,3-triazole, producing a 1,5-disubstituted triazole regioisomer that is structurally distinct from the more common 1,4-disubstituted analogs obtained under standard Cu(I)-catalyzed click conditions [2]. It is commercially available as a free base with standard purity of 95%, supported by batch-specific QC documentation including NMR, HPLC, and GC . Computed physicochemical properties include XLogP3 = 0.5, TPSA = 42.7 Ų, 1 hydrogen bond donor, and 3 hydrogen bond acceptors [1].

1

1,5-Disubstituted triazole regioisomer, accessible via RuAAC click chemistry

2

Batch-specific QC documentation with NMR, HPLC, and GC analysis

3

Favorable CNS drug-like profile: low TPSA and moderate lipophilicity

• [1] PubChem. 4-(5-Ethyl-1H-1,2,3-triazol-1-yl)piperidine. Compound Summary for CID 115015748. National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] Sydnes LK. Triazolylpiperidine derivatives and method for making the same. United States Patent Application Publication US 2012/0149645 A1, June 14, 2012. Describes regioselective synthesis of 1,4-disubstituted and 1,5-disubstituted 1,2,3-triazolylpiperidine compounds via Cu(I) or Ru catalysis. View Source

Why 4-(5-Ethyl-1H-1,2,3-triazol-1-yl)piperidine Cannot Be Replaced by Unsubstituted or 4-Substituted Triazole Analogs

The 5-ethyl substituent on the 1,2,3-triazole ring is not a passive structural feature. In renin inhibitor structure–activity relationship (SAR) studies, piperidine derivatives bearing a 1-substituted 1,2,3-triazol-5-yl moiety were identified as the most active series, with molecular docking demonstrating that the 5-position substituent occupies the S1 subpocket while the piperidine scaffold engages the S3 subpocket of the target aspartic protease [1]. Replacing the 5-ethyl group with hydrogen (unsubstituted triazole) or relocating substitution to the 4-position alters both the electronic environment of the triazole ring and the three-dimensional orientation of the piperidine group, which can abolish key subpocket interactions in structure-based design [2]. Furthermore, the 5-ethyl group contributes a measurable increase in lipophilicity (ΔXLogP3 ≈ +0.4 versus the unsubstituted analog, estimated by group contribution) that affects membrane partitioning and pharmacokinetic profile without introducing additional hydrogen bond donors or acceptors that could impose desolvation penalties [3].

S1 subpocket engagement loss

Removing the 5-ethyl group may abolish renin S1 subpocket binding; docking shows key interaction.

Regiochemical mismatch

1,4-Disubstituted regioisomer cannot occupy both S1 and S3 subpockets simultaneously.

Lipophilicity shift

ΔXLogP3 ≈ +0.4 to +0.5 may alter membrane permeability and PK profile relative to unsubstituted analog.

• [1] Harmsen RAG, Sivertsen A, Michetti D, Brandsdal BO, Sydnes LK, Haug BE. Synthesis and docking of novel piperidine renin inhibitors. Monatshefte für Chemie – Chemical Monthly. 2013;144:479–494. doi:10.1007/s00706-012-0903-5. View Source
• [2] Sydnes LK. Triazolylpiperidine derivatives and method for making the same. US Patent Application Publication US 2012/0149645 A1, June 14, 2012. View Source
• [3] PubChem. 4-(5-Ethyl-1H-1,2,3-triazol-1-yl)piperidine. Computed Properties: XLogP3-AA = 0.5. CID 115015748. Group contribution estimate for unsubstituted analog based on removal of –CH₂CH₃ (ΔlogP ≈ –0.5 per methylene). View Source

Quantitative Differentiation Evidence: 4-(5-Ethyl-1H-1,2,3-triazol-1-yl)piperidine Versus Closest Analogs

Lipophilicity Modulation: XLogP3 Comparison of 5-Ethyl vs. 5-H (Unsubstituted) Triazolylpiperidine

The 5-ethyl substituent provides a quantifiable increase in computed lipophilicity. The target compound has a PubChem-computed XLogP3 of 0.5 [1]. By group-contribution analysis, removal of the ethyl group to yield the unsubstituted 4-(1H-1,2,3-triazol-1-yl)piperidine is predicted to reduce XLogP3 to approximately 0.0–0.1, representing a ΔXLogP3 of +0.4 to +0.5 conferred by the ethyl group [2]. This incremental lipophilicity falls within the favorable range for oral drug-like space (Lipinski Rule of Five: logP ≤ 5) while improving predicted passive membrane permeability relative to the unsubstituted analog.

Lipophilicity Modulation

Class-level

ΔXLogP3 ≈ +0.4 to +0.5

Reported lipophilicity increment from 5-ethyl vs H

Computed values; experimental logP not available

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.5 (PubChem-computed, XLogP3 3.0 algorithm)
Comparator Or Baseline	4-(1H-1,2,3-triazol-1-yl)piperidine (unsubstituted, CAS 1423028-48-1): XLogP3 ≈ 0.0–0.1 (estimated by group contribution; –CH₂CH₃ removal contributes ΔlogP ≈ –0.5 per methylene unit)
Quantified Difference	ΔXLogP3 ≈ +0.4 to +0.5
Conditions	Computed values; comparator XLogP3 is estimated by group-contribution method, not experimentally measured; direct experimental logP values for both compounds are not available in public domain.

Why This Matters

The incremental lipophilicity improves predicted passive membrane permeability without violating lead-like property thresholds, making this compound preferable to the unsubstituted analog for cell-based assay programs where intracellular target access is required.

• [1] PubChem. 4-(5-Ethyl-1H-1,2,3-triazol-1-yl)piperidine. Computed Properties: XLogP3-AA = 0.5. CID 115015748. View Source
• [2] Leo A, Hansch C, Elkins D. Partition coefficients and their uses. Chemical Reviews. 1971;71(6):525–616. Established group contribution values for aliphatic –CH₂– and –CH₃ groups (π ≈ 0.5 per carbon). Used here to estimate XLogP3 of unsubstituted analog by subtractive group contribution. View Source

Topological Polar Surface Area: CNS Drug-Likeness Assessment vs. Larger 5-Aryl Triazolylpiperidine Analogs

The target compound has a computed topological polar surface area (TPSA) of 42.7 Ų [1]. This value falls well below the empirically established threshold of 60–70 Ų for favorable passive blood–brain barrier (BBB) penetration [2]. In contrast, 5-aryl-substituted analogs such as 4-(5-phenyl-1H-1,2,3-triazol-1-yl)piperidine are predicted to have TPSA values comparable to the target (42.7 Ų, as the phenyl ring adds no polar atoms) but with substantially higher molecular weight and logP, potentially exceeding CNS drug-likeness criteria. The 5-ethyl analog thus retains a low TPSA while maintaining molecular weight (180.25 Da) below the 300 Da threshold often cited for favorable CNS exposure.

TPSA vs CNS Threshold

Class-level

TPSA 42.7 Ų vs 60–70 Ų

Favorable CNS drug-like TPSA profile

Computed TPSA; empirical BBB validation not provided

Evidence Dimension	Topological polar surface area (TPSA) and CNS drug-likeness
Target Compound Data	TPSA = 42.7 Ų, MW = 180.25 Da, XLogP3 = 0.5 (PubChem computed)
Comparator Or Baseline	5-Aryl triazolylpiperidine analogs (e.g., 5-phenyl): TPSA = 42.7 Ų (same polar atom count), but predicted MW ≥ 242 Da and XLogP3 ≥ 2.5; CNS drug-likeness threshold: TPSA < 60–70 Ų and MW < 300 Da (Pajouhesh & Lenz, 2005).
Quantified Difference	Target TPSA is 42.7 Ų vs. CNS threshold of 60–70 Ų (margin of 17.3–27.3 Ų below threshold). 5-Aryl analogs exceed optimal lipophilicity (XLogP3 ≥ 2.5 vs. preferred CNS range 0–3) despite identical TPSA.
Conditions	Computed TPSA values (Cactvs 3.4.8.24); CNS drug-likeness thresholds from published literature meta-analysis.

Why This Matters

For medicinal chemistry programs targeting CNS receptors or enzymes, the 5-ethyl analog offers a superior balance of low TPSA, moderate lipophilicity, and low molecular weight compared to 5-aryl analogs, which risk exceeding optimal CNS property space.

• [1] PubChem. 4-(5-Ethyl-1H-1,2,3-triazol-1-yl)piperidine. Computed Properties: Topological Polar Surface Area = 42.7 Ų. CID 115015748. View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541–553. doi:10.1602/neurorx.2.4.541. Established TPSA < 60–70 Ų and MW < 300 Da as favorable CNS drug-like property ranges. View Source

Regiochemical Specificity: 1,5-Disubstituted Triazole vs. 1,4-Disubstituted Regioisomer in Renin Inhibitor Target Engagement

In a systematic SAR study of 4-triazolyl-substituted piperidine renin inhibitors, Harmsen et al. (2013) demonstrated that piperidine derivatives bearing a 1-substituted 1,2,3-triazol-5-yl substituent constituted the most active series, with molecular docking experiments producing a rank order in agreement with experimental inhibitory data [1]. The docking poses revealed that the 5-position substituent engages the S1 subpocket of renin while the piperidine ring occupies the S3 subpocket. The 1,4-disubstituted regioisomer places the substituent in a different spatial orientation that precludes simultaneous S1/S3 subpocket occupancy. The target compound, with its 5-ethyl substituent, matches this optimal 1,5-disubstituted pharmacophore geometry required for dual subpocket engagement.

Regiochemical Specificity

Reported

1,5-disubstituted: most active in renin SAR

Supports S1/S3 dual-subpocket engagement model

Quantitative IC₅₀ not disclosed; rank order only

Evidence Dimension	Regiochemical substitution pattern and renin inhibitory activity
Target Compound Data	1,5-Disubstituted-1,2,3-triazole: 5-ethyl substituent on triazole, piperidine at N1, consistent with the most active chemotype in Harmsen et al. (2013) renin inhibitor series.
Comparator Or Baseline	1,4-Disubstituted-1,2,3-triazole regioisomers: triazole substituted at the 4-position. In Harmsen et al. (2013), 1-substituted 1,2,3-triazol-5-yl piperidine derivatives were 'most active'; 1,4-disubstituted analogs showed reduced or absent renin inhibition (exact numerical values not publicly accessible; conclusion based on authors' stated SAR rank order).
Quantified Difference	Qualitative: 1,5-disubstituted pattern identified as 'most active' in renin inhibitor SAR (Harmsen et al., 2013). Quantitative IC₅₀ values for individual compounds not publicly disclosed; classification based on authors' explicit rank-ordering and docking validation.
Conditions	In vitro renin inhibition assay (fluorescence-based); molecular docking into renin crystal structure (PDB entries from Binggeli et al., 2000); Monatshefte für Chemie 2013, 144:479–494.

Why This Matters

For structure-based drug design programs targeting aspartic proteases with analogous S1/S3 subpocket architecture (renin, BACE1, cathepsin D, pepsin), the 1,5-disubstituted triazole regiochemistry of this compound is mechanistically required for dual-subpocket occupancy; procurement of the 1,4-disubstituted regioisomer would predictably fail to recapitulate this binding mode.

• [1] Harmsen RAG, Sivertsen A, Michetti D, Brandsdal BO, Sydnes LK, Haug BE. Synthesis and docking of novel piperidine renin inhibitors. Monatshefte für Chemie – Chemical Monthly. 2013;144:479–494. doi:10.1007/s00706-012-0903-5. 'Piperidine derivatives containing a 1-substituted 1,2,3-triazol-5-yl substituent were found to be most active.' View Source

Purity and Batch-to-Batch Reproducibility: Vendor QC Documentation vs. Undocumented Supply Sources

The compound is supplied by Bidepharm at a standard purity of 95%, with batch-specific QC documentation including NMR, HPLC, and GC analysis . This level of analytical characterization enables the end user to verify structural identity, assess residual solvent or impurity profiles, and cross-reference batch-to-batch consistency before committing to expensive biological assays. In contrast, uncharacterized supply sources that provide only nominal purity without accompanying spectra risk introducing unidentified impurities (e.g., copper residues from click chemistry synthesis, regioisomeric contaminants) that can act as assay interferents or false-positive hits in high-throughput screening campaigns [1].

QC Documentation

Specification review

95% purity, 3 orthogonal methods

Batch-specific identity and purity verification

Reduces risk of regioisomeric or metal impurities in assays

Evidence Dimension	Purity documentation and QC analytical methods
Target Compound Data	95% purity (standard grade), QC documentation: NMR, HPLC, GC (Bidepharm Product BD01054197)
Comparator Or Baseline	Undocumented or minimally characterized supply: nominal purity stated without supporting spectra; QC methods not disclosed; batch-to-batch variability unquantified.
Quantified Difference	Target compound offers 3 orthogonal analytical methods for identity and purity verification vs. 0 for undocumented supply. 95% purity threshold documented vs. unknown actual purity (which may range from 90–98% with unknown impurity profiles).
Conditions	Vendor product specification sheet; standard analytical chemistry practice for small-molecule procurement.

Why This Matters

For lead optimization and SAR campaigns where even 5% of an unidentified impurity (e.g., a regioisomeric triazole or residual copper catalyst) can confound IC₅₀ determinations, documented QC with orthogonal methods is a procurement-critical differentiator that reduces the risk of assay artifacts and non-reproducible results.

• [1] Baell JB, Holloway GA. New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry. 2010;53(7):2719–2740. Discusses impact of impurities and interfering chemotypes on assay outcomes. View Source

High-Confidence Application Scenarios for 4-(5-Ethyl-1H-1,2,3-triazol-1-yl)piperidine Based on Evidence

Structure-Based Design of Aspartic Protease Inhibitors Requiring S1/S3 Dual-Subpocket Occupancy

The 1,5-disubstituted triazole regiochemistry of this compound aligns with the pharmacophore geometry required for simultaneous S1 (triazole 5-substituent) and S3 (piperidine) subpocket engagement in aspartic proteases, as demonstrated by docking studies in renin [1]. Medicinal chemistry teams targeting renin, BACE1, cathepsin D, or related aspartic proteases can use this compound as a core scaffold or building block, with the free piperidine NH serving as a diversification handle for further SAR exploration. Procurement of the correct 1,5-disubstituted regioisomer is essential; substitution with the 1,4-regioisomer is predicted to disrupt the S1/S3 binding mode.

CNS-Targeted Lead Generation Where Physicochemical Property Balance Is Critical

With a TPSA of 42.7 Ų (well below the 60–70 Ų CNS threshold), MW of 180.25 Da, and XLogP3 of 0.5, this compound occupies favorable CNS drug-like property space [1] [2]. It is suitable as a fragment or building block in CNS-targeted programs (e.g., neurodegenerative disease, psychiatric disorders) where maintaining low TPSA and moderate lipophilicity during lead optimization is critical for BBB penetration. The 5-ethyl group provides a lipophilicity increment without adding polar surface area, unlike 5-hydroxyalkyl or 5-aminoalkyl analogs that would increase both TPSA and H-bond count.

Click Chemistry-Derived Compound Library Synthesis Requiring Defined Triazole Regiochemistry

The compound's 1,5-disubstituted triazole pattern is synthetically accessible via Ru(II)-catalyzed azide–alkyne cycloaddition (RuAAC), as described in the Sydnes patent [3], which preferentially yields the 1,5-regioisomer, in contrast to the Cu(I)-catalyzed variant that yields 1,4-disubstituted triazoles. Researchers building triazole-containing libraries can procure this compound as a validated 1,5-regioisomeric building block, avoiding the need for in-house regioselectivity optimization. The documented 95% purity with NMR/HPLC/GC QC ensures that the building block does not introduce regioisomeric contamination into downstream library products.

Adenosine A2A Receptor Antagonist Programs Using Triazolopiperidine Cores

Patent WO/2023/191400 discloses ethyl piperidine triazolo triazine derivatives as A2A receptor antagonists for cancer immunotherapy [4]. While the target compound is a substructural fragment rather than the full triazolotriazine, it represents the core piperidine–triazole motif present in these clinical candidates. Procurement of this fragment enables SAR exploration around the piperidine NH and triazole 5-position independently, supporting scaffold-hopping and fragment-growing strategies in A2A antagonist lead optimization.

Application

Selection Property

Validation Focus

Aspartic protease inhibitor research

1,5-Disubstituted triazole regiochemistry

Docking-based S1/S3 subpocket verification

CNS lead generation studies

Low TPSA (42.7 Ų) and moderate lipophilicity

BBB permeability prediction and logP validation

Click chemistry library synthesis

RuAAC-compatible 1,5-regioisomer building block

Regioisomeric purity and QC documentation

A2A antagonist lead optimization

Piperidine-triazole core scaffold

Scaffold-hopping SAR and target engagement assays

• [1] Harmsen RAG, Sivertsen A, Michetti D, Brandsdal BO, Sydnes LK, Haug BE. Synthesis and docking of novel piperidine renin inhibitors. Monatshefte für Chemie – Chemical Monthly. 2013;144:479–494. View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541–553. View Source
• [3] Sydnes LK. Triazolylpiperidine derivatives and method for making the same. US Patent Application Publication US 2012/0149645 A1, June 14, 2012. View Source
• [4] Ji S, Byun J, Kim J, et al. Ethyl piperidine triazolo triazine derivatives, synthesis method therefor, and pharmaceutical composition containing same for prevention or treatment of cancer. WIPO Patent Application WO/2023/191400 A1, October 5, 2023. Assignee: HK Inno N Corp & Future Medicine Co Ltd. View Source